- 1-Acyloxypyridinium ion: the reactive intermediate in a modified Reissert-Henze reaction, Heterocycles, 1984, 22(5), 1121-4
Cas no 89809-65-4 (Methyl 6-cyanopyridine-3-carboxylate)
89809-65-4 structure
Product Name:Methyl 6-cyanopyridine-3-carboxylate
CAS No:89809-65-4
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD09927471
CID:588584
PubChem ID:13144281
Update Time:2024-10-26
Methyl 6-cyanopyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 6-cyano-3-Pyridinecarboxylic acid methyl ester
- Methyl 6-Cyanopyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 6-cyano-, methyl ester
- 6-Cyano-nicotinic acid methyl ester
- 5-carbomethoxy-2-pyridinecarbonitrile
- 6-cyanonicotinic acid methyl ester
- methyl 6-cyano-3-pyridinecarboxylate
- Methyl 6-cyanonicotinate
- PubChem19304
- FZVAWHJPGGLCPC-UHFFFAOYSA-N
- KM2868
- 4894AC
- TRA0008247
- SY008637
- Methyl 6-cyano-3-pyridinecarboxylate (ACI)
- EN300-188419
- METHYL6-CYANOPYRIDINE-3-CARBOXYLATE
- AKOS006312878
- DB-078492
- AS-42933
- CS-0044469
- Z1198265899
- MFCD09927471
- 89809-65-4
- SCHEMBL880697
- DTXSID80521703
- SB40758
- Methyl 6-cyanopyridine-3-carboxylate
-
- MDL： MFCD09927471
- Inchi： 1S/C8H6N2O2/c1-12-8(11)6-2-3-7(4-9)10-5-6/h2-3,5H,1H3
- InChI Key： FZVAWHJPGGLCPC-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(C(OC)=O)=CN=1
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63
- XLogP3: 0.8
Experimental Properties
- Density: 1.25
- Boiling Point: 308.4℃ at 760 mmHg
- Flash Point: 140.3℃
- Refractive Index: 1.535
- PSA: 62.98000
- LogP: 0.73988
Methyl 6-cyanopyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AA564-200mg |
Methyl 6-cyanopyridine-3-carboxylate |
89809-65-4 | 97% | 200mg |
212.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AA564-50mg |
Methyl 6-cyanopyridine-3-carboxylate |
89809-65-4 | 97% | 50mg |
62.0CNY | 2021-08-04 | |
| Chemenu | CM176679-5g |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 95% | 5g |
$421 | 2021-08-05 | |
| Chemenu | CM176679-10g |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 95% | 10g |
$701 | 2021-08-05 | |
| Chemenu | CM176679-25g |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 95% | 25g |
$1403 | 2021-08-05 | |
| TRC | B495065-100mg |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B495065-500mg |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 500mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B495065-1g |
Methyl 6-Cyanopyridine-3-carboxylate |
89809-65-4 | 1g |
$ 340.00 | 2022-06-07 | ||
| Apollo Scientific | OR18822-250mg |
Methyl 6-cyanonicotinate |
89809-65-4 | 97% | 250mg |
£17.00 | 2025-03-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M31420-1g |
Methyl 6-cyanonicotinate |
89809-65-4 | 1g |
¥586.0 | 2021-09-04 |
Methyl 6-cyanopyridine-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Dimethylcarbamoyl chloride
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 16 h, 100 °C
Reference
- Improving the Selectivity of PACE4 Inhibitors through Modifications of the P1 Residue, Journal of Medicinal Chemistry, 2018, 61(24), 11250-11260
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ; rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
Reference
- C-H Cyanation of 6-Ring N-Containing Heteroaromatics, Chemistry - A European Journal, 2017, 23(59), 14733-14737
Methyl 6-cyanopyridine-3-carboxylate Raw materials
- methyl 6-bromopyridine-3-carboxylate
- Methyl nicotinate 1-oxide
- Methyl nicotinate
- trimethylsilanecarbonitrile
Methyl 6-cyanopyridine-3-carboxylate Preparation Products
Methyl 6-cyanopyridine-3-carboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
89809-65-4 (Methyl 6-cyanopyridine-3-carboxylate) Related Products
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- 94413-64-6(methyl 2-cyanopyridine-4-carboxylate)
- 5470-70-2(methyl 6-methylpyridine-3-carboxylate)
- 70165-31-0(6-cyanopyridine-3-carboxylic acid)
- 131747-37-0((6-Cyanopyridin-3-yl)methyl acetate)
- 1064678-15-4(2-cyano-4-methyl-3-Pyridinecarboxylic acid methyl ester)
- 76196-79-7(Ethyl 6-cyanonicotinate)
- 66832-08-4(Methyl 5-cyano-1H-pyrrole-3-carboxylate)
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